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Compound of Interest

Compound Name: QM31

Cat. No.: B8105988 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of

QM31, a selective Apaf-1 inhibitor. The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals. Adherence to these guidelines

is essential for the responsible management of this compound in a laboratory setting.

Summary of Key Information
Below is a summary of essential data for QM31. This information should be readily accessible

to all personnel handling the compound.
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Property Value Source

Chemical Name

N-(2-amino-2-oxoethyl)-N,1-

bis(2,4-dichlorophenethyl)-4-

(3,3-diphenylpropyl)-3,7-dioxo-

1,4-diazepane-5-carboxamide

[1]

Synonyms
SVT016426, Apaf-1 inhibitor

QM31
[1]

CAS Number 937735-00-7 [1]

Molecular Formula C39H38Cl4N4O4 [1]

Molecular Weight 768.56 g/mol [1]

IC50
7.9 µM (for apoptosome

formation in vitro)
[1]

Storage Store at -20°C [1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling QM31. The

following PPE must be worn at all times in the laboratory when the compound is in use.

1. Eye and Face Protection:

Safety Glasses: Chemical splash goggles that meet ANSI Z87.1 standards are required.

Face Shield: A face shield should be worn in addition to safety glasses when there is a risk of

splashing or aerosol generation.

2. Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves for any signs of

degradation or puncture before use. Change gloves immediately if they become

contaminated.
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Laboratory Coat: A flame-retardant lab coat with long sleeves is required. Ensure the coat is

fully buttoned.

Full-Length Pants and Closed-Toe Shoes: Long pants and shoes that completely cover the

feet are mandatory to protect against accidental spills.

3. Respiratory Protection:

Work with QM31 should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.

If there is a potential for aerosolization and a fume hood is not available, a NIOSH-approved

respirator may be necessary. Consult with your institution's environmental health and safety

(EHS) department for specific guidance on respirator selection and fit-testing.

Operational and Disposal Plans
Strict adherence to the following operational and disposal procedures is necessary to minimize

risk and ensure regulatory compliance.

Handling Procedures
Preparation: Before handling QM31, ensure that all necessary PPE is donned correctly. The

designated work area, typically a chemical fume hood, should be clean and uncluttered.

Have a chemical spill kit readily accessible.

Weighing and Reconstitution: When weighing the solid form of QM31, do so within a fume

hood to prevent inhalation of any fine particles. When preparing solutions, add the solvent

slowly to the compound to avoid splashing.

General Handling: Avoid direct contact with the skin, eyes, and clothing. Do not eat, drink, or

smoke in the laboratory. Wash hands thoroughly after handling the compound, even if gloves

were worn.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.
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Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, begin artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Disposal Plan
All waste containing QM31 must be treated as hazardous waste.

Waste Segregation: Segregate all QM31 waste, including empty containers, contaminated

PPE, and solutions, from general laboratory waste.

Containerization: Collect all QM31 waste in a clearly labeled, sealed, and compatible

hazardous waste container. The label should include "Hazardous Waste" and the chemical

name "QM31".

Storage: Store the hazardous waste container in a designated, secure, and well-ventilated

satellite accumulation area.

Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor. Follow all local, state, and

federal regulations for hazardous waste disposal.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps for the safe handling and disposal of QM31.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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